Cas no 637325-54-3 (2-({4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}methyl)-1,3-benzothiazole)

• Product Name: 2-({4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}methyl)-1,3-benzothiazole
• CAS No: 637325-54-3
• MF: C₂₁H₁₅N₅S₂
• MW: 401.507300615311
• CID: 6150593
• PubChem ID: 1528126
• Update Time: 2025-05-20

2-({4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}methyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-({4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}methyl)-1,3-benzothiazole
• 2-[(4-phenyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanylmethyl]-1,3-benzothiazole
• 2-(((4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)methyl)benzo[d]thiazole
• 637325-54-3
• F1595-0035
• AKOS000806755
• 2-({[4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-1,3-benzothiazole
• 3-(benzothiazol-2-ylmethylthio)-4-phenyl-5-(3-pyridyl)-1,2,4-triazole

• Inchi： 1S/C21H15N5S2/c1-2-8-16(9-3-1)26-20(15-7-6-12-22-13-15)24-25-21(26)27-14-19-23-17-10-4-5-11-18(17)28-19/h1-13H,14H2
• InChI Key： KHQMXRLFMNISNO-UHFFFAOYSA-N
• SMILES： S(CC1=NC2C=CC=CC=2S1)C1=NN=C(C2C=NC=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 401.07688785g/mol
• Monoisotopic Mass: 401.07688785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 2-({4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}methyl)-1,3-benzothiazole

2-{[4-Phenyl-5-(Pyridin-3-Yl)-4H-1,2,4-Triazol-3-Ylsulfanyl]Methyl}-1,3-Benzothiazole: A Comprehensive Overview

The compound with CAS No. 637325-54-3, named 2-{[4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl]methyl}-1,3-benzothiazole, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are known for their versatile applications in drug design and material science. The structure of this molecule is characterized by the presence of a benzothiazole ring system, a triazole moiety, and a pyridine group, all interconnected through sulfur atoms. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of new pharmaceutical agents. The incorporation of a triazole group in this compound adds significant value due to its ability to act as a hydrogen bond donor or acceptor, which is crucial for drug-target interactions. Additionally, the presence of a pyridine ring enhances the molecule's aromaticity and stability, making it suitable for applications in both organic synthesis and medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and coupling reactions. The use of sulfur-based linkers ensures high stability and bioavailability of the final product. Researchers have reported that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a potential candidate for the development of novel therapeutic agents.

In terms of applications, 2-{[4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl]methyl}-1,3-benzothiazole has shown remarkable potential in the field of cancer research. Studies conducted using in vitro models have demonstrated its ability to inhibit the growth of cancer cells by targeting specific signaling pathways. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for neurodegenerative disease treatments.

Another area where this compound has garnered significant attention is in the development of advanced materials. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where its ability to efficiently conduct electricity plays a critical role.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Unlike many synthetic chemicals that pose risks to ecosystems, this compound has shown minimal toxicity towards aquatic organisms under controlled conditions. This makes it an environmentally responsible choice for various industrial applications.

In conclusion, 2-{[4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl]methyl}-1,3-benzothiazole (CAS No. 637325-54-) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure endows it with exceptional properties that make it invaluable in drug discovery and material science. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern science and technology.